Cas no 99523-69-0 (3-Chloro-N-(1-(3-chloro-1-oxopropyl)-5-methyl-2,1-benzisothiazol-3(1H)-ylidene)propanamide)

• Product name: 3-Chloro-N-(1-(3-chloro-1-oxopropyl)-5-methyl-2,1-benzisothiazol-3(1H)-ylidene)propanamide
• CAS No: 99523-69-0
• MF: C₁₄H₁₄Cl₂N₂O₂S
• MW: 345.244160175323
• CID: 2679589

3-Chloro-N-(1-(3-chloro-1-oxopropyl)-5-methyl-2,1-benzisothiazol-3(1H)-ylidene)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(1-(3-chloro-1-oxopropyl)-5-methyl-2,1-benzisothiazol-3(1H)-ylidene)propanamide
• 3-CHLORO-N-[1-(3-CHLORO-1-OXOPROPYL)-5-METHYL-2,1-BENZISOTHIAZOL-3(1H)-YLIDENE]PROPANAMIDE
• 5-Methyl-1-(3-chloropropionyl)-3(1H)-(3-chloropropionyl)imino-2,1-benzisothiazole

• Inchi： 1S/C14H14Cl2N2O2S/c1-9-2-3-11-10(8-9)14(17-12(19)4-6-15)21-18(11)13(20)5-7-16/h2-3,8H,4-7H2,1H3/b17-14-
• InChI Key： ARKWRHLBILWJGO-VKAVYKQESA-N
• SMILES： ClCCC(N1C2C=CC(C)=CC=2/C(=N/C(CCCl)=O)/S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 445
• Topological Polar Surface Area: 75